Cas no 99960-48-2 (2-(Piperidin-4-yl)methyl-1H-1,3-benzodiazole)

2-(Piperidin-4-yl)methyl-1H-1,3-benzodiazole structure
99960-48-2 structure
Product Name:2-(Piperidin-4-yl)methyl-1H-1,3-benzodiazole
CAS No:99960-48-2
MF:C13H17N3
MW:215.294182538986
MDL:MFCD13875459
CID:1123741
PubChem ID:14012861
Update Time:2025-04-20

2-(Piperidin-4-yl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-piperidinylmethyl)-1H-Benzimidazole
    • 2-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole
    • 2-(Piperidin-4-ylmethyl)-1H-1,3-benzodiazole
    • 99960-48-2
    • EN300-215736
    • AKOS018172008
    • SCHEMBL1299032
    • 2-(Piperidin-4-yl)methyl-1H-1,3-benzodiazole
    • MDL: MFCD13875459
    • Inchi: 1S/C13H17N3/c1-2-4-12-11(3-1)15-13(16-12)9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2,(H,15,16)
    • InChI Key: AJDJDMWYUXQCIF-UHFFFAOYSA-N
    • SMILES: N1CCC(CC2=NC3C=CC=CC=3N2)CC1

Computed Properties

  • Exact Mass: 215.142247555g/mol
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.7Ų

2-(Piperidin-4-yl)methyl-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P186646-100mg
2-[(Piperidin-4-yl)methyl]-1H-1,3-benzodiazole
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$ 160.00 2022-06-03
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$ 930.00 2022-06-03
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Enamine
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Enamine
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